2-butylthio-3-pyridinecarbonitrile
Description
2-Butylthio-3-pyridinecarbonitrile (CAS: 2998-83-6) is a pyridine-based compound featuring a butylthio (-S-C₄H₉) substituent at the 2-position and a nitrile (-CN) group at the 3-position of the pyridine ring. This hydrophobic fatty amine salt is primarily utilized in biochemical research as an intermediate or modulator in synthetic pathways due to its reactive thioether and nitrile functionalities . Its physicochemical properties, such as moderate water solubility and lipophilicity, make it suitable for applications requiring selective reactivity or membrane permeability.
Properties
CAS No. |
152061-90-0 |
|---|---|
Molecular Formula |
C10H12N2S |
Molecular Weight |
192 |
Synonyms |
2-butylthio-3-pyridinecarbonitrile |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Electron-Withdrawing vs. Donating Groups: The nitrile group (-CN) at position 3 is a strong electron-withdrawing moiety common to all analogs. However, substituents like thiol (in ) or amino (in ) introduce electron-donating effects, altering electronic distribution and reactivity.
- Hydrophobicity: The butylthio group in 2-butylthio-3-pyridinecarbonitrile enhances lipophilicity compared to polar substituents like amino or phenoxy groups in other derivatives .
- Steric Effects: Bulky substituents (e.g., diphenyl in or phenoxy in ) may hinder rotational freedom or binding interactions compared to the linear butylthio chain in the target compound.
Physicochemical Properties
- Log Kow (Octanol-Water Partition Coefficient): The butylthio group likely increases log Kow (indicating higher lipophilicity) relative to analogs with polar groups. For example, 2-amino-4,6-diphenyl-pyridine-3-carbonitrile () may exhibit lower log Kow due to the amino group’s hydrophilicity. Thienyl or nitro-substituted derivatives () may have intermediate log Kow values, depending on substituent polarity.
- Solubility: 2-Butylthio-3-pyridinecarbonitrile is sparingly soluble in water, aligning with its hydrophobic profile . In contrast, amino or nitro-substituted derivatives () may show improved aqueous solubility due to hydrogen bonding or charge interactions.
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